Cyclohexanecarboximidamide
Overview
Description
Cyclohexanecarboximidamide, also known as this compound, is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Gas Storage and Recovery of Organic Pollutants
Cyclohexanecarboximidamide derivatives, such as Tetraphenyladamantane-based microporous polyimide, show significant potential in gas storage and the recovery of organic pollutants. A study by Shen, Bao, and Wang (2013) demonstrated its capacity to uptake substantial amounts of CO2, benzene, and cyclohexane, indicating its utility in environmental applications related to pollution control and gas storage (Shen, Bao, & Wang, 2013).
Epoxidation in Organic Chemistry
This compound, through its derivative cyclohexene, can be efficiently epoxidized in the R-CN/H2O2 system under ultrasonic irradiation. This process, as explored by Braghiroli, Barboza, and Serra (2006), is pivotal in organic chemistry for generating epoxides, potentially useful in various synthetic applications (Braghiroli, Barboza, & Serra, 2006).
Fluorescence Imaging in Cell Biology
Novel fluorescent derivatives of cycloheximide, a this compound derivative, have shown promise in cell biology. Paoletti et al. (2010) synthesized fluorescent cycloheximide derivatives for imaging protein synthesis, indicating their potential use in live cell imaging and fluorescence spectroscopy (Paoletti et al., 2010).
Analyzing Protein Stability
Cycloheximide, a derivative of this compound, has been utilized in cell biology to analyze protein stability. Kao et al. (2015) employed cycloheximide in a lung adenocarcinoma cell line to determine the half-life of proteins, highlighting its significance in cancer research (Kao et al., 2015).
Chemical Industry Applications
This compound derivatives like cyclohexane are critical in the chemical industry. Wang et al. (2011) reported on a catalyst for the selective formation of cyclohexanone, an intermediate in polyamide manufacture, demonstrating the compound's industrial significance (Wang et al., 2011).
Biotechnological Transformation of Compounds
In biotechnology, derivatives of this compound like cyclohexane have been used for biocatalytic transformations. A study by Karande et al. (2016) on cyclohexane oxidation to cyclohexanol using cytochrome P450 monooxygenase illustrates the potential of these compounds in environmentally friendly fuel applications (Karande et al., 2016).
Polymer Science Applications
In polymer science, Ou, Ding, and Zhang (2014) synthesized an alternative plasticizer, Di(2‐Ethylhexyl)‐1,2‐cyclohexane dicarboxylate, from cyclohexane dicarboxylic acid esters. This development shows the compound's application in producing environmentally friendly and non-toxic plasticizers (Ou, Ding, & Zhang, 2014).
Safety and Hazards
Properties
IUPAC Name |
cyclohexanecarboximidamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2/c8-7(9)6-4-2-1-3-5-6/h6H,1-5H2,(H3,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBCFZTOCSCULAL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10179458 | |
Record name | Cyclohexylcarboxamidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10179458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
24722-30-3 | |
Record name | Cyclohexylcarboxamidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024722303 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclohexylcarboxamidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10179458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.